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Compound of Interest

Compound Name: Flutriafol

Cat. No.: B1253107 Get Quote

An In-depth Technical Guide to Flutriafol: Chemical Structure and Properties

Introduction
Flutriafol is a broad-spectrum systemic fungicide belonging to the triazole chemical class.[1][2]

[3] It is widely utilized in agriculture for the preventative and curative control of a variety of

fungal diseases in crops such as cereals, soybeans, and fruits.[4][5][6] Its mode of action

involves the inhibition of sterol biosynthesis in fungi, a critical process for maintaining the

integrity of their cell membranes.[1][2][4][5][7] This document provides a comprehensive

technical overview of the chemical structure, physicochemical properties, mechanism of action,

synthesis, and analytical methodologies related to flutriafol.

Chemical Identity and Structure
Flutriafol is a chiral compound and exists as a racemic mixture of two enantiomers, (R)- and

(S)-flutriafol.[8][9][10] The (R)-(-)-flutriafol enantiomer has been shown to exhibit higher

bioactivity against certain fungi, such as Fusarium graminearum, compared to the (S)-(+)-

enantiomer.[11]

Table 1: Chemical Identification of Flutriafol
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Identifier Value

IUPAC Name
(RS)-2,4′-difluoro-α-(1H-1,2,4-triazol-1-

ylmethyl)benzhydryl alcohol[6]

CAS Name
(±)-α-(2-fluorophenyl)-α-(4-fluorophenyl)-1H-

1,2,4-triazole-1-ethanol[6]

CAS Number 76674-21-0[7][12][13]

Molecular Formula C₁₆H₁₃F₂N₃O[5][7][8][12][13]

Canonical SMILES
C1=CC=C(C(=C1)C(CN2C=NC=N2)

(C3=CC=C(C=C3)F)O)F[8][12]

InChIKey
JWUCHKBSVLQQCO-UHFFFAOYSA-N[8][12]

[13]

Physicochemical Properties
The physical and chemical properties of flutriafol dictate its environmental fate and behavior. It

is a white solid with moderate solubility in water.[6][8]

Table 2: Physicochemical Properties of Flutriafol

Property Value Source

Molecular Weight 301.29 g/mol [7][12][13]

Appearance
White to yellowish powder /

White solid
[6][7]

Melting Point 130 °C / 130.5 °C [6]

Boiling Point (Predicted) 506.5 ± 60.0 °C [14]

Water Solubility 95 mg/L (distilled water, 20 °C)

Vapor Pressure 7.1 x 10⁻⁹ Pa (20 °C) [15]

Partition Coefficient (Log P) 2.32 ± 0.004 (20 °C) [6]
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Mechanism of Action
Flutriafol is classified as a demethylation inhibitor (DMI) fungicide (FRAC Code 3).[4][5] Its

primary mode of action is the inhibition of the C14-demethylase enzyme, a fungal cytochrome

P450 enzyme essential for the biosynthesis of ergosterol.[4][5][16][17] Ergosterol is a vital

component of the fungal cell membrane, responsible for maintaining its structure and function.

[2][4] By disrupting ergosterol production, flutriafol compromises the integrity of the fungal cell

wall, leading to the inhibition of fungal growth and development.[1][2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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